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Compound of Interest

Compound Name: (R)-(-)-1-Cyclohexylethylamine

Cat. No.: B1589246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-1-Cyclohexylethylamine, a chiral amine essential as a resolving agent and building

block in pharmaceutical and chemical synthesis, requires meticulous handling due to its

hazardous properties.[1][2] This guide provides a comprehensive overview of its safety,

handling, and emergency protocols, grounded in authoritative data to ensure the well-being of

laboratory personnel and the integrity of research.

Section 1: Compound Profile and Hazard Identification
(R)-(-)-1-Cyclohexylethylamine (CAS No. 5913-13-3) is a colorless to almost colorless liquid

with a characteristic amine-like odor.[1] It is a flammable liquid and vapor, harmful if swallowed

or in contact with skin, and causes severe skin burns and eye damage.[1][3][4] Understanding

its properties is the foundation of safe laboratory practices.

1.1: Physical and Chemical Properties

A clear understanding of the compound's physical and chemical characteristics is paramount

for safe handling and storage.
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Property Value Source

Molecular Formula C₈H₁₇N [3][5]

Molecular Weight 127.23 g/mol [5]

Appearance
Colorless to almost colorless

clear liquid
[1][6]

Boiling Point 177-178 °C [2]

Density 0.866 g/mL at 20 °C [2]

Flash Point 52 °C (125.6 °F) - closed cup

Water Solubility Insoluble [1][2]

Solubility

Miscible with acetone,

chloroform, dimethyl sulfoxide,

ethanol, methanol, ether, and

petroleum ether.[1][2]

pKa 10.89 ± 0.29 (Predicted) [1]

1.2: GHS Hazard Classification and Precautionary Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.
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GHS Classification Hazard Statement
Precautionary
Statement
(Examples)

Source

Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[1][3]

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P270: Do not eat,

drink or smoke when

using this product.

P301+P312: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell.

[1][3]

Acute toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

[1][3]

Skin corrosion

(Category 1B)

H314: Causes severe

skin burns and eye

damage

P260: Do not breathe

dust/fume/gas/mist/va

pors/spray.

P303+P361+P353: IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water.

P305+P351+P338: IF

[1][3][6]
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IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Section 2: Safe Handling and Storage Protocols
Adherence to rigorous handling and storage protocols is critical to mitigate the risks associated

with (R)-(-)-1-Cyclohexylethylamine.

2.1: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential.

Ventilation: All work with this compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[7]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes.[8]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[8]

Ensure gloves are inspected before use and changed frequently.

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, a

NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and

ammonia is necessary.[7]

2.2: Handling Procedures

The principle of "as low as reasonably achievable" (ALARA) for exposure should always be

applied.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3]
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Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[3][7] Use non-

sparking tools and take precautionary measures against static discharge.[6][7]

Inert Atmosphere: This compound is air-sensitive and hygroscopic.[1][6][9] It should be

stored and handled under an inert atmosphere, such as nitrogen or argon.

Grounding: Ground and bond containers and receiving equipment to prevent static electricity

buildup.[1][7]

2.3: Storage Requirements

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][7]

Temperature: Store in a cool place.[3] Some sources recommend storage at room

temperature, while others suggest a cool and dark place below 15°C.[1][6]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and acids.[10]

Security: Store in a locked cabinet or other secure area.[1][7]

Section 3: Emergency Procedures
Preparedness is key to effectively managing accidental exposures and spills.

3.1: First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3][11]

Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[3][11]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][7]

3.2: Accidental Release Measures

A calm and systematic approach is necessary to contain and clean up a spill.

Workflow for a Minor Laboratory Spill
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Alert personnel and evacuate the immediate area.

Don appropriate PPE (gloves, goggles, lab coat, respirator if necessary).

If flammable, remove all ignition sources.

Contain the spill with absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealable, labeled waste container.

Clean the spill area with soap and water.

Dispose of waste as hazardous material.

Report the incident to the laboratory supervisor.

Click to download full resolution via product page

Caption: Workflow for handling a minor spill of (R)-(-)-1-Cyclohexylethylamine.

For major spills, evacuate the area immediately and contact your institution's environmental

health and safety department.[13]
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3.3: Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

For large fires, use water spray, fog, or foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[7] Hazardous combustion products

include carbon oxides and nitrogen oxides (NOx).[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Section 4: Toxicological and Ecological Information
While comprehensive toxicological data is not fully available, the known hazards necessitate

cautious handling.[7] The primary routes of exposure are inhalation, ingestion, and skin/eye

contact. Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and

vomiting.[7] As a corrosive material, ingestion can cause severe damage to the digestive tract.

[7]

Information on the ecological effects of this compound is limited. It is important to prevent its

release into the environment.[7] All waste materials should be disposed of in accordance with

local, state, and federal regulations.[7]

Section 5: Experimental Protocols
Safe Dispensing Protocol
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Work within a certified chemical fume hood.

Don all required PPE.

Ground the source and receiving containers.

Purge the receiving vessel with an inert gas.

Slowly transfer the required amount using a syringe or cannula.

Securely cap both containers immediately after transfer.

Clean any minor drips with a suitable absorbent.

Dispose of contaminated materials in a designated hazardous waste container.

Click to download full resolution via product page

Caption: Step-by-step protocol for safely dispensing (R)-(-)-1-Cyclohexylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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